Cas no 36122-42-6 (Butanoicacid, 4-[[(4-methoxyphenyl)thioxomethyl]thio]-)

• Product Name: Butanoicacid, 4-[[(4-methoxyphenyl)thioxomethyl]thio]-
• CAS No: 36122-42-6
• MF: C₁₂H₁₄O₃S₂
• MW: 270.367761135101
• CID: 323229
• PubChem ID: 325964
• Update Time: 2025-04-19

Butanoicacid, 4-[[(4-methoxyphenyl)thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoicacid, 4-[[(4-methoxyphenyl)thioxomethyl]thio]-
• 4-(4-methoxybenzenecarbothioyl)sulfanylbutanoic acid
• AC1L6XDD
• CTK1C6591
• NSC295581
• NSC-295581
• 4-[(4-Methoxybenzene-1-carbothioyl)sulfanyl]butanoic acid
• 36122-42-6
• DTXSID90315615

• Inchi： 1S/C12H14O3S2/c1-15-10-6-4-9(5-7-10)12(16)17-8-2-3-11(13)14/h4-7H,2-3,8H2,1H3,(H,13,14)
• InChI Key： FPMHDMDPXVQSSH-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC(=CC=1)OC)=S)CCCC(=O)O

Computed Properties

• Exact Mass: 270.03852
• Monoisotopic Mass: 270.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 451.3°C at 760 mmHg
• Flash Point: 226.8°C
• Refractive Index: 1.615
• PSA: 46.53
• LogP: 2.96870